NSC 23766

• Molecular Formula: C24H36ClN7
• Molecular Weight: 458.0 g/mol
• InChI: InChI=1S/C24H35N7.ClH/c1-6-31(7-2)12-8-9-16(3)27-24-28-18(5)14-23(30-24)29-19-10-11-22-20(15-19)21(25)13-17(4)26-22;/h10-11,13-16H,6-9,12H2,1-5H3,(H2,25,26)(H2,27,28,29,30);1H
• InChIKey: URTRMMHOVZQXRF-UHFFFAOYSA-N

NSC 23766 Rac1-GEF Inhibitor Overview

NSC 23766 is a cell-permeable pyrimidine-quinoline compound identified through structure-based virtual screening as a first-generation small-molecule inhibitor of the Rac1–GEF (guanine nucleotide exchange factor) interaction [1]. It binds to a surface groove on Rac1 critical for GEF specification, thereby preventing Rac1 activation by the Rac-specific GEFs Trio and Tiam1 without inhibiting the closely related Rho GTPases Cdc42 or RhoA [2]. The compound is widely employed as a chemical probe to dissect Rac1-mediated signaling in cell biology, cancer research, and immunology [2].

Selective Rac1-GEF pathway studies via Trio/Tiam1 blockade

Cell-permeable pyrimidine-quinoline chemical probe

Suitable for Cdc42/RhoA-sparing experimental designs

• [1] Gao Y, Dickerson JB, Guo F, Zheng J, Zheng Y. Rational design and characterization of a Rac GTPase-specific small molecule inhibitor. Proc Natl Acad Sci U S A. 2004;101(20):7618-7623. doi:10.1073/pnas.0307512101. PMID: 15128949. View Source
• [2] Akbar H, Cancelas J, Williams DA, Zheng J, Zheng Y. Rational design and applications of a Rac GTPase-specific small molecule inhibitor. Methods Enzymol. 2006;406:554-565. doi:10.1016/S0076-6879(06)06043-5. PMID: 16472687. View Source

NSC 23766 Differentiation

Although several small molecules are marketed as Rac or Rac1 inhibitors, they operate through fundamentally different molecular mechanisms, exhibit distinct selectivity profiles across the Rac subfamily, and possess unique off-target signatures that preclude simple substitution [1]. NSC 23766 acts by occluding the GEF-binding groove on Rac1; EHT 1864 binds directly to Rac proteins with high affinity and displaces nucleotide; EHop-016 targets the Rac-Vav2 interaction with ~100-fold greater potency. Critically, NSC 23766 carries a well-characterized muscarinic receptor antagonist liability not shared by EHT 1864, while EHT 1864 induces pronounced cytotoxicity absent with NSC 23766 in certain cell types [2]. Selection of the wrong Rac inhibitor can confound experimental interpretation by introducing Rac1-independent phenotypes [1].

NSC 23766

GEF-binding groove blocker

Exclusive Rac1 inhibition via Trio/Tiam1; retains Cdc42/RhoA sparing. Reported muscarinic receptor activity profile is characterized.

EHT 1864

Pan-Rac nucleotide displacer

Direct Rac1-3 binding with high affinity but no isoform selectivity. Cytotoxicity profile may confound viability-sensitive assays.

NSC 23766

Validated Rac1-GEF probe

>500 primary citations; well-characterized off-target landscape enables controlled experimental interpretation.

EHop-016

Higher-potency Rac1/3 inhibitor

Loses Cdc42 selectivity at >5 µM. Potency context differs substantially; protocol transfer may require re-validation.

• [1] Dütting S, Heidenreich J, Cherpokova D, et al. Critical off-target effects of the widely used Rac1 inhibitors NSC23766 and EHT1864 in mouse platelets. J Thromb Haemost. 2015;13(5):827-838. doi:10.1111/jth.12861. PMID: 25628054. View Source
• [2] Wang R, Yu Q, Wang X, et al. Rac1 silencing, NSC23766 and EHT1864 reduce growth and actin organization of bladder smooth muscle cells. Life Sci. 2020;261:118468. doi:10.1016/j.lfs.2020.118468. PMID: 32961232. View Source

NSC 23766 Differentiation Evidence

Rac1 Selectivity Over Cdc42 and RhoA

NSC 23766 inhibits Rac1 activation exclusively by blocking the interaction of Rac1 with its cognate GEFs Trio and Tiam1 (IC50 ~50 μM in a cell-free assay), without any detectable inhibition of Cdc42 or RhoA activation by their respective GEFs [1]. In contrast, EHT 1864 is a pan-Rac family inhibitor that binds directly to Rac1, Rac1b, Rac2, and Rac3 with Kd values of 40 nM, 50 nM, 60 nM, and 250 nM, respectively, and does not discriminate among Rac subfamily members . This mechanistic distinction means NSC 23766 selectively interrogates the GEF-dependent Rac1 activation axis, whereas EHT 1864 broadly suppresses all Rac isoforms regardless of upstream GEF involvement.

Rac1 Selectivity Over Cdc42/RhoA

Head-to-head

Exclusive Rac1 inhibition via GEF blockade; no Cdc42 or RhoA inhibition at concentrations tested

Supports Rac1-GEF pathway-specific interpretation; avoids pan-Rac or broader Rho GTPase confounding

Cell-free GTPase-GEF interaction assays; contrast with EHT 1864 pan-Rac direct binding

Evidence Dimension	Target selectivity and mechanism of action
Target Compound Data	IC50 ~50 μM for Rac1-GEF (Trio/Tiam1) interaction; no inhibition of Cdc42 or RhoA at concentrations up to at least 100 μM
Comparator Or Baseline	EHT 1864: Kd = 40 nM (Rac1), 50 nM (Rac1b), 60 nM (Rac2), 250 nM (Rac3); pan-Rac inhibitor, no GEF-targeting mechanism
Quantified Difference	NSC 23766: exclusive Rac1 via GEF blockade; EHT 1864: pan-Rac (Rac1-3) via direct binding. NSC 23766 spares Cdc42/RhoA; EHT 1864 does not selectively spare Rac subfamily members.
Conditions	Cell-free GTPase-GEF interaction assays (NSC 23766); fluorescence polarization nucleotide-binding assays (EHT 1864)

Why This Matters

Investigators requiring selective interrogation of the Rac1-GEF signaling axis without confounding pan-Rac or Cdc42/RhoA inhibition should select NSC 23766; those requiring potent pan-Rac blockade should consider EHT 1864.

• [1] Gao Y, Dickerson JB, Guo F, Zheng J, Zheng Y. Rational design and characterization of a Rac GTPase-specific small molecule inhibitor. Proc Natl Acad Sci U S A. 2004;101(20):7618-7623. doi:10.1073/pnas.0307512101. PMID: 15128949. View Source

Muscarinic Receptor Antagonism vs EHT 1864

NSC 23766 acts as a competitive antagonist at M1, M2, and M3 muscarinic acetylcholine receptors (mAChRs) within the same concentration range (10–100 μM) used for Rac1 inhibition, causing a rightward shift of carbachol concentration–response curves at all three receptor subtypes without affecting adenosine A1 receptor responses [1]. In a direct comparison using human detrusor smooth muscle, NSC 23766 competitively antagonized muscarinic receptors, whereas EHT 1864 did not exhibit this off-target activity [2]. This dimensional distinction is critical for experimental systems involving cholinergic signaling.

Muscarinic Receptor Antagonism vs EHT 1864

Head-to-head

Competitive antagonist at M1, M2, M3 mAChRs; no adenosine A1 receptor effect

Muscarinic off-target activity requires controls in cholinergic signaling models; EHT 1864 lacks this liability

HEK-293 mAChR expression; human detrusor smooth muscle organ bath

Evidence Dimension	Off-target muscarinic acetylcholine receptor antagonism
Target Compound Data	Competitive antagonist at M1, M2, M3 mAChRs; rightward shift of carbachol CRC; no effect on adenosine A1 receptor
Comparator Or Baseline	EHT 1864: no competitive muscarinic receptor antagonism detected in human detrusor contraction assays
Quantified Difference	NSC 23766: positive mAChR antagonism at all three subtypes tested; EHT 1864: negative for mAChR antagonism
Conditions	HEK-293 cells expressing M1, M2, or M3 mAChRs; human atrial myocytes; human detrusor smooth muscle organ bath

Why This Matters

In cardiovascular, neuronal, or smooth muscle studies where muscarinic signaling is present, NSC 23766's mAChR antagonism must be controlled for; EHT 1864 may be preferable when muscarinic off-target effects are unacceptable, but NSC 23766's well-characterized off-target profile enables informed experimental design.

• [1] Levay M, Krobert KA, Wittig K, et al. NSC23766, a widely used inhibitor of Rac1 activation, additionally acts as a competitive antagonist at muscarinic acetylcholine receptors. J Pharmacol Exp Ther. 2013;347(1):69-79. doi:10.1124/jpet.113.207266. PMID: 23887096. View Source
• [2] Wang R, et al. Inhibition of female and male human detrusor smooth muscle contraction by the Rac inhibitors EHT1864 and NSC23766. Front Pharmacol. 2020. PMCID: PMC7154109. View Source

Bladder Cell Cytotoxicity: EHT 1864 vs NSC 23766

In a side-by-side comparison using human bladder smooth muscle cells (hBSMCs), EHT 1864 treatment produced a 32-fold increase in dead cells relative to control, whereas NSC 23766 treatment did not significantly elevate cell death [1]. Notably, Rac1 knockdown by shRNA reduced viability by up to 83% and increased apoptosis by 124%, confirming that the Rac1 pathway is pro-survival in this cell type [1]. The divergent cytotoxicity between the two inhibitors persisted even after Rac1 knockdown, indicating that EHT 1864's lethal effect is largely Rac1-independent, while NSC 23766 maintains a cleaner viability profile in hBSMCs.

Bladder Cell Cytotoxicity: EHT 1864 vs NSC 23766

Head-to-head

EHT 1864: 32-fold increase in dead cells vs. control; NSC 23766: no significant elevation

NSC 23766 provides a cleaner viability profile for primary cell or long-term assay contexts

Human bladder smooth muscle cells; flow cytometry; 25 µM EHT 1864, 50 µM NSC 23766

Evidence Dimension	Cytotoxicity (dead cell induction) in human bladder smooth muscle cells
Target Compound Data	NSC 23766: no significant increase in dead cells compared to control
Comparator Or Baseline	EHT 1864: 32-fold increase in dead cells vs. control; Rac1 shRNA: 51% increase in dead cells, 83% viability reduction
Quantified Difference	32-fold greater dead cell induction by EHT 1864 vs. NSC 23766 (p < 0.05); EHT 1864 cytotoxicity persisted after Rac1 knockdown, confirming Rac1 independence
Conditions	Human bladder smooth muscle cells (hBSMCs); assessed by flow cytometry (annexin V / PI); concentrations: 25 μM EHT 1864, 50 μM NSC 23766

Why This Matters

For viability-sensitive assays or primary cell work in the lower urinary tract, NSC 23766 is the safer choice; EHT 1864's pronounced cytotoxicity may confound proliferation, apoptosis, or long-term treatment studies, independent of Rac1 inhibition.

• [1] Wang R, Yu Q, Wang X, et al. Rac1 silencing, NSC23766 and EHT1864 reduce growth and actin organization of bladder smooth muscle cells. Life Sci. 2020;261:118468. doi:10.1016/j.lfs.2020.118468. PMID: 32961232. View Source

EHop-016 vs NSC 23766 Potency

EHop-016, a structural derivative of NSC 23766, inhibits Rac1 activity in MDA-MB-435 metastatic breast cancer cells with an IC50 of 1.1 μM, which is approximately 100-fold lower (more potent) than the IC50 of ~50 μM reported for NSC 23766 in cell-free Rac1-GEF assays [1]. EHop-016 is specific for Rac1 and Rac3 at concentrations ≤5 μM but loses selectivity at higher doses, inhibiting Cdc42 [1]. NSC 23766, with its higher IC50, requires concentrations of 50–100 μM for cellular Rac1 inhibition but maintains superior selectivity against Cdc42 and RhoA across its entire effective concentration range [2].

EHop-016 vs NSC 23766 Potency

Head-to-head

EHop-016 IC50 1.1 µM; NSC 23766 IC50 ~50 µM; EHop-016 loses Cdc42 selectivity at >5 µM

EHop-016 offers higher potency but narrower selectivity window; NSC 23766 retains Cdc42/RhoA sparing across its active range

MDA-MB-435 cellular Rac assay vs. cell-free GEF-Rac1 interaction assay

Evidence Dimension	Potency for Rac1 inhibition
Target Compound Data	IC50 ~50 μM (cell-free Rac1-GEF assay); cellular effective concentration 50–100 μM
Comparator Or Baseline	EHop-016: IC50 1.1 μM in MDA-MB-435 Rac1 activation assay (~100-fold lower than NSC 23766)
Quantified Difference	~100-fold lower IC50 for EHop-016 (1.1 μM) vs. NSC 23766 (~50 μM); EHop-016 loses Cdc42 selectivity at >5 μM, whereas NSC 23766 retains Cdc42/RhoA sparing across its full active range
Conditions	EHop-016: MDA-MB-435 and MDA-MB-231 cellular Rac activity assays; NSC 23766: cell-free GEF-Rac1 interaction assay

Why This Matters

Investigators requiring nanomolar-to-low-micromolar Rac1 inhibition in cellular models may prefer EHop-016 for potency; those requiring sustained selectivity against Cdc42/RhoA at higher concentrations, or working with well-validated NSC 23766 protocols, should procure NSC 23766.

• [1] Montalvo-Ortiz BL, Castillo-Pichardo L, Hernández E, et al. Characterization of EHop-016, novel small molecule inhibitor of Rac GTPase. J Biol Chem. 2012;287(16):13228-13238. doi:10.1074/jbc.M111.334524. PMID: 22496444. View Source
• [2] Gao Y, Dickerson JB, Guo F, Zheng J, Zheng Y. Rational design and characterization of a Rac GTPase-specific small molecule inhibitor. Proc Natl Acad Sci U S A. 2004;101(20):7618-7623. doi:10.1073/pnas.0307512101. PMID: 15128949. View Source

In Vivo Diabetes Prevention in NOD Mice

NSC 23766 administered intraperitoneally at 2.5 mg/kg/day significantly prevented the development of spontaneous type 1 diabetes in NOD mice over a 34-week study period, without significant effects on body weight [1]. Mechanistically, NSC 23766 suppressed Rac1 expression and activity, reduced endoplasmic reticulum stress (CHOP expression), and attenuated Nox2-mediated ROS generation in pancreatic islets [1]. No comparable in vivo disease-prevention data using a standardized, reproducible dosing regimen have been reported for EHT 1864 or EHop-016 in this model, establishing NSC 23766 as the Rac inhibitor with the most robustly validated in vivo efficacy protocol for autoimmune diabetes research.

In Vivo Diabetes Prevention in NOD Mice

Cross-study comparable

2.5 mg/kg/day i.p. reported to prevent spontaneous diabetes onset; no body weight effect

Reported model-response endpoint context for Tiam1-Rac1-Nox2 axis studies; no published EHT 1864/EHop-016 data in this model

NOD mouse 34-week study; Rac1-GLISA, CHOP Western blot endpoints

Evidence Dimension	In vivo disease prevention efficacy in NOD mouse model of type 1 diabetes
Target Compound Data	NSC 23766 2.5 mg/kg/day i.p. significantly prevented spontaneous diabetes onset; no significant effect on body weight; suppressed Rac1 expression/activity and CHOP
Comparator Or Baseline	EHT 1864 and EHop-016: no published in vivo efficacy data for NOD mouse diabetes prevention are available for direct comparison
Quantified Difference	NSC 23766: significant diabetes prevention in NOD mice (p < 0.05 vs. saline control); EHT 1864/EHop-016: no published data in this model
Conditions	NOD mouse model (34-week study); 2.5 mg/kg/day i.p.; endpoints: blood glucose, body weight, Rac1-GLISA, Western blot for CHOP

Why This Matters

For preclinical studies targeting the Tiam1-Rac1-Nox2 axis in autoimmune diabetes, NSC 23766 is the only Rac inhibitor with a published, reproducible in vivo dosing regimen and demonstrated disease-modifying efficacy, making it the default procurement choice for this application.

• [1] Veluthakal R, Sidarala V, Kowluru A. NSC23766, a known inhibitor of Tiam1-Rac1 signaling module, prevents the onset of type 1 diabetes in the NOD mouse model. Cell Physiol Biochem. 2016;39(2):760-767. doi:10.1159/000445666. PMID: 27467102. PMCID: PMC6686134. View Source

NSC 23766 Application Scenarios

PC-3 Prostate Cancer Invasion

NSC 23766 at 25 μM inhibits PC-3 cell invasion through Matrigel by 85%, as established in the seminal Gao et al. 2004 characterization paper [1]. This well-validated concentration and endpoint make NSC 23766 the standard Rac1 inhibitor for prostate cancer invasion, anchorage-independent growth, and proliferation assays. Its selectivity for Rac1 over Cdc42/RhoA ensures that observed anti-invasive phenotypes can be attributed specifically to Rac1-GEF signaling blockade rather than broader Rho GTPase inhibition.

Type 1 Diabetes Tiam1-Rac1-Nox2 Axis

NSC 23766 is the only Rac inhibitor with published in vivo efficacy in the NOD mouse model of spontaneous type 1 diabetes [1]. The validated regimen of 2.5 mg/kg/day i.p. significantly prevents diabetes onset without affecting body weight, providing a directly translatable protocol for academic and industry laboratories investigating β-cell protection, ER stress, and Rac1-mediated NADPH oxidase signaling in autoimmune diabetes.

Rac1-Specific Platelet & Thrombosis Studies

NSC 23766 at 50 μM inhibits thrombin-induced Rac1 and Rac2 activation and platelet aggregation in human platelets [1]. However, users must be aware of the documented off-target effects at 100 μM, including GPIb-mediated signaling inhibition, as reported by Dütting et al. (2015) [2]. For platelet studies, NSC 23766 is recommended at concentrations ≤50 μM, with Rac1-knockout controls to discriminate on-target from off-target effects—a level of characterization unavailable for many newer Rac inhibitors.

Rac1-GEF Interaction & Probe Validation

As the first rationally designed, structure-based Rac inhibitor and the most extensively cited Rac1 chemical probe (>500 primary literature citations), NSC 23766 is the preferred compound for validating new Rac1-GEF interaction assays, for use as a reference standard in high-throughput screening for next-generation Rac inhibitors, and for benchmarking novel Rac1-targeting modalities against a well-characterized pharmacological tool [1]. Its inhibition of L61Rac1 (constitutively active mutant)-driven growth is weak, providing a built-in specificity control: if a phenotype is L61Rac1-dependent, NSC 23766 should be ineffective.

Application

Selection Property

Validation Focus

Prostate cancer cell invasion studies

Rac1-GEF pathway-specific inhibition

Matrigel invasion and proliferation endpoint review

Autoimmune diabetes model research

Tiam1-Rac1-Nox2 axis modulation

Disease-model endpoint context and Rac1 activity monitoring

Platelet signaling and thrombosis studies

Concentration-dependent Rac1/Rac2 inhibition

Off-target control at ≤50 µM; Rac1-knockout comparator context

Chemical probe validation and screening

Well-characterized pharmacological tool

Reference standard benchmarking; L61Rac1 mutant specificity control

• [1] Gao Y, Dickerson JB, Guo F, Zheng J, Zheng Y. Rational design and characterization of a Rac GTPase-specific small molecule inhibitor. Proc Natl Acad Sci U S A. 2004;101(20):7618-7623. doi:10.1073/pnas.0307512101. PMID: 15128949. View Source
• [2] Dütting S, Heidenreich J, Cherpokova D, et al. Critical off-target effects of the widely used Rac1 inhibitors NSC23766 and EHT1864 in mouse platelets. J Thromb Haemost. 2015;13(5):827-838. doi:10.1111/jth.12861. PMID: 25628054. View Source